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Compound of Interest

Compound Name: Solvent Yellow 72

Cat. No.: B1595498 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Solvent Yellow 72, identified by the Colour Index number 127450, is a monoazo dye

recognized for its vibrant yellow hue and solubility in organic solvents.[1] This technical guide

provides an in-depth analysis of its chemical and physical properties, synthesis protocol, and

common industrial applications. The information is intended for professionals in research and

development who require detailed technical data on this compound.

Chemical Identity and Properties
Solvent Yellow 72 is a versatile dye with a well-defined chemical structure. Its primary

identification and key physicochemical properties are summarized in the table below, offering a

clear overview of its characteristics.
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Property Value Reference

Molecular Formula C17H16N4O2 [1][2][3][4][5]

Molecular Weight 308.33 g/mol [1][2][3][5]

CAS Registry Number 61813-98-7 [1][2]

Colour Index C.I. 127450 [1][3]

Chemical Class Monoazo [1][2]

Appearance Bright yellow powder [1][3]

Heat Resistance Up to 200°C [1][6]

Light Fastness 5-6 [1][6]

Solubility
Insoluble in water; Soluble in

organic solvents
[1][3]

Synthesis of Solvent Yellow 72
The synthesis of Solvent Yellow 72 is a standard two-step process common for azo dyes,

involving diazotization followed by a coupling reaction.[1][2]

Experimental Protocol
Step 1: Diazotization of o-Anisidine

o-Anisidine is dissolved in an acidic solution, typically hydrochloric acid, and cooled to a low

temperature (0-5°C).

A solution of sodium nitrite, also cooled, is added dropwise to the o-Anisidine solution.

The reaction is stirred continuously, maintaining the low temperature to ensure the stability of

the resulting diazonium salt.

Step 2: Azo Coupling
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In a separate vessel, 3-Methyl-1-phenyl-1H-pyrazol-5(4H)-one is dissolved in an alkaline

solution.

The freshly prepared diazonium salt solution from Step 1 is then slowly added to the

pyrazolone solution.

The coupling reaction occurs, leading to the formation of Solvent Yellow 72 as a precipitate.

The product is then filtered, washed with water to remove any unreacted starting materials

and salts, and dried.

Synthesis Workflow Diagram
The following diagram illustrates the chemical workflow for the synthesis of Solvent Yellow 72.
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A flowchart illustrating the synthesis of Solvent Yellow 72.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b1595498?utm_src=pdf-body
https://www.benchchem.com/product/b1595498?utm_src=pdf-body
https://www.benchchem.com/product/b1595498?utm_src=pdf-body-img
https://www.benchchem.com/product/b1595498?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595498?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Applications
Due to its solubility in non-polar media and robust performance characteristics, Solvent Yellow
72 finds extensive use in various industrial applications.[1] Its primary function is as a colorant

for a wide range of materials, including:

Plastics and Polymers: It is used to impart a vibrant yellow color to various plastics and

resins.[1][6]

Fibers and Textiles: The dye is also employed in the coloration of synthetic fibers.[1][6]

Waxes, Oils, and Lubricants: Its oil-soluble nature makes it an ideal colorant for waxes,

lubricants, and fuels.[1][6]

Paints and Inks: Solvent Yellow 72 is a common component in the formulation of paints and

printing inks.[1][6]

Safety and Handling
As with any chemical compound, proper safety precautions should be observed when handling

Solvent Yellow 72. It is intended for research and development purposes by qualified

professionals.[1] Direct contact with skin and eyes should be avoided, and appropriate

personal protective equipment, such as gloves and safety glasses, should be worn. For

detailed safety information, refer to the material safety data sheet (MSDS) provided by the

supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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